N-cyclohexyl-2-[[5-[(4-methoxyphenyl)methyl]-4-methyl-1,2,4-triazol-3-yl]thio]acetamide

• Molecular Formula: C19H26N4O2S
• Molecular Weight: 374.5 g/mol
• IUPAC Name: N-cyclohexyl-2-[[5-[(4-methoxyphenyl)methyl]-4-methyl-1,2,4-triazol-3-yl]sulfanyl]acetamide
• InChI: InChI=1S/C19H26N4O2S/c1-23-17(12-14-8-10-16(25-2)11-9-14)21-22-19(23)26-13-18(24)20-15-6-4-3-5-7-15/h8-11,15H,3-7,12-13H2,1-2H3,(H,20,24)
• InChI Key: UKAZHRMYRPVMJF-UHFFFAOYSA-N
• SMILES: CN1C(=NN=C1SCC(=O)NC2CCCCC2)CC3=CC=C(C=C3)OC

Description

N-cyclohexyl-2-[[5-[(4-methoxyphenyl)methyl]-4-methyl-1,2,4-triazol-3-yl]thio]acetamide is a member of methoxybenzenes.

Scientific Research Applications

Synthesis and Biological Evaluation

• N-cyclohexyl-2-[[5-[(4-methoxyphenyl)methyl]-4-methyl-1,2,4-triazol-3-yl]thio]acetamide and its derivatives have been synthesized and evaluated for potential anticancer activity. For example, certain synthesized compounds showed significant selectivity and cytotoxicity against specific cancer cell lines such as A549 human lung adenocarcinoma cells (Evren et al., 2019).

Antimicrobial and Antifungal Applications

• These compounds have also been investigated for antimicrobial and antifungal activities. Some synthesized triazole derivatives demonstrated strong antifungal activity against various Candida species and pathogenic bacteria (Turan-Zitouni et al., 2005).

Enzyme Inhibitory Activities

• The derivatives have been tested for their inhibition potential against various enzymes. For instance, certain compounds exhibited good activity against enzymes like carbonic anhydrase and cholinesterases, providing insights into potential therapeutic applications (Virk et al., 2018).

Potential in Imaging and Diagnostic Studies

• Some derivatives of N-cyclohexyl-2-[[5-[(4-methoxyphenyl)methyl]-4-methyl-1,2,4-triazol-3-yl]thio]acetamide have been synthesized for potential use in imaging and diagnostic studies, such as in positron emission tomography (PET) for imaging of specific receptors (Prabhakaran et al., 2006).

Other Pharmacological Properties

• Additionally, the derivatives of this compound have been evaluated for other pharmacological properties like lipase and α-glucosidase inhibition, which are important in the context of metabolic diseases (Bekircan et al., 2015).